17-dihydroequilin 3-sulfate
17-dihydroequilin 3-sulfate
Brand Name:
Vulcanchem
CAS No.:
126647-89-0
VCID:
VC0154479
InChI:
InChI=1S/C18H22O5S/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19/h3-5,10,14,16-17,19H,2,6-9H2,1H3,(H,20,21,22)/t14-,16+,17+,18+/m1/s1
SMILES:
CC12CCC3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)O)C1CCC2O
Molecular Formula:
C18H22O5S
Molecular Weight:
350.4 g/mol
17-dihydroequilin 3-sulfate
CAS No.: 126647-89-0
Main Products
VCID: VC0154479
Molecular Formula: C18H22O5S
Molecular Weight: 350.4 g/mol
| CAS No. | 126647-89-0 |
|---|---|
| Product Name | 17-dihydroequilin 3-sulfate |
| Molecular Formula | C18H22O5S |
| Molecular Weight | 350.4 g/mol |
| IUPAC Name | [(9S,13S,14S,17S)-17-hydroxy-13-methyl-6,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-3-yl] hydrogen sulfate |
| Standard InChI | InChI=1S/C18H22O5S/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19/h3-5,10,14,16-17,19H,2,6-9H2,1H3,(H,20,21,22)/t14-,16+,17+,18+/m1/s1 |
| Standard InChIKey | IVPYDRYLQPJSBW-UBDQQSCGSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)O)[C@@H]1CC[C@@H]2O |
| SMILES | CC12CCC3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)O)C1CCC2O |
| Canonical SMILES | CC12CCC3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)O)C1CCC2O |
| Synonyms | 17-dihydroequilin 3-sulfate |
| PubChem Compound | 3035496 |
| Last Modified | Nov 11 2021 |
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